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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular mechanism of action
of TIM-063, a small molecule inhibitor. The document details its target engagement, signaling
pathway interactions, and the experimental methodologies used to elucidate its function.
Quantitative data are presented in tabular format for clarity, and key processes are visualized
using diagrams.

Core Mechanism of Action

TIM-063 was initially developed as an ATP-competitive inhibitor of Ca2+/calmodulin-dependent
protein kinase kinase (CaMKK).[1] However, recent research employing chemical proteomics
has revealed that TIM-063 also exhibits inhibitory activity against Adaptor-Associated Kinase 1
(AAK1), an off-target kinase.[2][3][4] The primary mechanism of action involves the binding of
TIM-063 to the catalytic domain of its target kinases, thereby preventing the transfer of
phosphate from ATP to their respective substrates.[2][3][5]

The interaction of TIM-063 with CaMKK is conformation-dependent, meaning it preferentially
binds to the active state of the enzyme.[1] This interaction is also reversible and dependent on
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intracellular calcium concentrations.[1] For AAK1, TIM-063 demonstrates moderate inhibitory
activity.[2][3][4]

Signaling Pathway

TIM-063 primarily interferes with the CaMKK and AAK1 signaling pathways. CaMKK is a key
upstream kinase that phosphorylates and activates several other kinases, including CaMKiI,
CaMKIlV, and AMP-activated protein kinase (AMPK), which are involved in various calcium-
dependent signaling cascades.[1] AAK1 is involved in clathrin-mediated endocytosis, a
fundamental cellular process for internalizing molecules from the cell surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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